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Compound of Interest

2-Hydroxy-N-(2-
Compound Name:

hydroxyethyl)propanamide

cat. No.: B1220602

Introduction

N-(2-Hydroxyethyl)lactamide, also known as Lactamide MEA, is a versatile ingredient in the
field of cosmetic science, primarily recognized for its roles as a humectant, skin conditioning
agent, hair conditioning agent, and antistatic agent.[1][2] Its chemical structure, derived from
lactic acid and monoethanolamine, imparts properties that are beneficial for maintaining skin
and hair hydration and overall health. This document provides detailed application notes and
experimental protocols for researchers, scientists, and drug development professionals
interested in evaluating the efficacy and mechanisms of N-(2-Hydroxyethyl)lactamide in
cosmetic formulations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-(2-Hydroxyethyl)lactamide is
presented in the table below.
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Property Value Reference
CAS Number 5422-34-4 [3]
Molecular Formula C5H11NO3 [1][4]
Molecular Weight 133.15 g/mol [1112]14]
Appearance Viscous, brownish liquid [1114]

Lactamide MEA, N-(B-
Hydroxyethyl)lactamide, 2-

Synonyms ydroxyethy) [31[5]
Hydroxy-N-(2-

hydroxyethyl)propanamide

Humectant, Antistatic, Hair
Functions in Cosmetics Conditioning, Skin [1112]

Conditioning

Application Notes

N-(2-Hydroxyethyl)lactamide is a valuable ingredient in a variety of cosmetic and personal care
products due to its multifunctional properties.

Humectant for Skin Moisturization

As a humectant, N-(2-Hydroxyethyl)lactamide attracts and binds water to the stratum corneum,
the outermost layer of the skin. This property helps to increase the water content of the skin,
leading to improved hydration, reduced dryness and flaking, and a more supple skin feel. Its
mechanism is based on the presence of hydroxyl groups in its structure which can form
hydrogen bonds with water molecules.

Skin Conditioning Agent

Beyond its humectant properties, N-(2-Hydroxyethyl)lactamide also acts as a skin conditioning
agent. It can help to improve the overall appearance and feel of the skin by providing a smooth
and soft texture. It is often incorporated into lotions, creams, and serums to enhance their
moisturizing and sensory characteristics.
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Hair Conditioning and Antistatic Agent

In hair care formulations, N-(2-Hydroxyethyl)lactamide serves as a conditioning agent that
improves hair manageability, reduces static electricity, and enhances shine.[2] By forming a thin
film on the hair shatft, it helps to smooth the cuticle, reducing friction between hair strands and
preventing the build-up of static charge. This results in hair that is easier to comb and style.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of N-(2-
Hydroxyethyl)lactamide in cosmetic science research.

Protocol 1: Evaluation of Humectancy using an In Vitro
Hygroscopicity Assay

Objective: To determine the water-absorption capacity of N-(2-Hydroxyethyl)lactamide
compared to a known humectant (e.g., Glycerin) and a negative control.

Materials:

e N-(2-Hydroxyethyl)lactamide
o Glycerin (positive control)

» Deionized water

» Desiccator with a saturated solution of a specific salt to maintain a constant relative humidity
(e.g., potassium chloride for ~84% RH)

e Analytical balance

Petri dishes

Methodology:

o Accurately weigh 1.0 g of N-(2-Hydroxyethyl)lactamide into a pre-weighed Petri dish.
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o Prepare identical samples with 1.0 g of glycerin and an empty Petri dish as a negative
control.

» Place the open Petri dishes in a desiccator containing a saturated salt solution to maintain a
constant relative humidity at room temperature.

e Record the weight of each sample at predetermined time intervals (e.g., 1, 2, 4, 8, 24, and
48 hours).

o Calculate the percentage of water absorbed by each sample at each time point using the
following formula: % Water Absorption = [(Wt - W0) / WO] * 100 where Wt is the weight of the
sample at time t and WO is the initial weight of the sample.

e Plot the percentage of water absorption against time for each sample.

Expected Outcome: N-(2-Hydroxyethyl)lactamide is expected to show a significant increase in
weight over time due to water absorption, indicating its hygroscopic nature. A comparison with
glycerin will provide a relative measure of its humectant efficacy.

Protocol 2: Assessment of Skin Moisturization using
Corneometry

Objective: To evaluate the short-term and long-term skin hydration effects of a cosmetic
formulation containing N-(2-Hydroxyethyl)lactamide on human volunteers.

Materials:

Base formulation (cream or lotion) without N-(2-Hydroxyethyl)lactamide.

Test formulation containing a specified concentration of N-(2-Hydroxyethyl)lactamide (e.g., 2-
5%).

Positive control formulation (e.g., containing glycerin).

Corneometer® (or similar device for measuring skin surface capacitance).

Human volunteers (with informed consent).
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Methodology:
e Recruit a panel of volunteers with dry to normal skin types.

e Acclimatize the volunteers to the controlled environmental conditions (temperature and
humidity) for at least 30 minutes before measurements.

o Define test areas on the volar forearm of each volunteer.
o Measure the baseline skin hydration of each test area using the Corneometer®.

e Apply a standardized amount of the base, test, and positive control formulations to the
assigned test areas.

o Take Corneometer® measurements at specified time points after application (e.g., 30
minutes, 1, 2, 4, and 8 hours for short-term effects, and after 1, 2, and 4 weeks of daily use
for long-term effects).

o Calculate the change in skin hydration from baseline for each formulation at each time point.

o Perform statistical analysis to determine the significance of the hydration effects of the test
formulation compared to the base and positive control.

Expected Outcome: The formulation containing N-(2-Hydroxyethyl)lactamide is expected to
show a statistically significant increase in skin hydration compared to the base formulation,
demonstrating its efficacy as a moisturizing agent.

Data Presentation

The following tables provide a template for summarizing quantitative data from the proposed
experiments.

Table 1: In Vitro Hygroscopicity Data

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

% Water
Time (hours) Absorption
(Negative Control)

% Water
Absorption (N-(2-
Hydroxyethyl)lacta

% Water
Absorption

Glycerin
mide) (Glycerin)

24

48

Table 2: In Vivo Skin Hydration Data (Corneometer Units)

Time . .
. Baseline 30 min 1hr
Point

2 hr 4 hr 8 hr

Base
Formulatio

n

Test
Formulatio
n (with N-
(2-
Hydroxyeth
yhlactamid
e)

Positive
Control
Formulatio

n

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Visualization of Experimental Workflow

The following diagrams illustrate the workflows for the described experimental protocols.
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Caption: Workflow for In Vitro Hygroscopicity Assay.
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Caption: Workflow for In Vivo Skin Moisturization Assessment.
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Safety Considerations

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that Lactamide MEA is
safe in the present practices of use and concentration described in their safety assessment
when formulated to be non-irritating.[2] It is important to note that these ingredients should not
be used in cosmetic products in which N-nitroso compounds may be formed.[2] Standard
laboratory safety protocols should be followed when handling N-(2-Hydroxyethyl)lactamide,
including the use of personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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